Cas no 87099-76-1 (4-caffeoylquinic acid)

4-caffeoylquinic acid structure
4-caffeoylquinic acid structure
4-caffeoylquinic acid
87099-76-1
C16H18O9
354.309
2076064

4-caffeoylquinic acid Properties

Names and Identifiers

    • 4-caffeoylquinic acid
    • Kryptochlorogensaeure

4-caffeoylquinic acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Water Solvents: Water ;  10 min, 100 °C
Reference
Investigating the Chemical Changes of Chlorogenic Acids during Coffee Brewing: Conjugate Addition of Water to the Olefinic Moiety of Chlorogenic Acids and Their Quinides
Matei, Marius Febi; Jaiswal, Rakesh; Kuhnert, Nikolai, Journal of Agricultural and Food Chemistry, 2012, 60(49), 12105-12115

4-caffeoylquinic acid Raw materials

4-caffeoylquinic acid Preparation Products

4-caffeoylquinic acid Related Literature

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